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Compound of Interest

Compound Name: Felbamate-d5

Cat. No.: B15141199 Get Quote

Application Note and Protocol

This document provides a detailed methodology for the quantitative analysis of Felbamate in

brain tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with

Felbamate-d5 as an internal standard. This method is intended for researchers, scientists, and

drug development professionals involved in preclinical and clinical studies of Felbamate.

Introduction
Felbamate (2-phenyl-1,3-propanediol dicarbamate) is an antiepileptic drug used in the

treatment of seizures.[1] Accurate determination of its concentration in brain tissue is crucial for

pharmacokinetic studies, understanding its distribution in the central nervous system, and

elucidating its mechanism of action. The use of a stable isotope-labeled internal standard, such

as Felbamate-d5, is the gold standard for quantitative LC-MS/MS analysis, as it corrects for

matrix effects and variations in sample preparation and instrument response.

This application note details a robust and sensitive LC-MS/MS method for the quantification of

Felbamate in brain tissue homogenates. The protocol covers sample preparation,

chromatographic separation, and mass spectrometric detection.
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The following table summarizes the performance characteristics of a comparable LC-MS/MS

method for Felbamate quantification in mouse brain tissue.[1]

Parameter Value

Lower Limit of Quantification (LLOQ) 25 pg/mg of tissue

Calibration Curve Range 25–5000 pg/mg in tissue homogenates

Accuracy (within-run) 94.1% to 97.1%

Precision (within-run, as RSD) 0.4% to 8.4%

Accuracy (between-run) 92.5% to 99.7%

Precision (between-run, as RSD) 1.1% to 5.9%

Average Recovery from Brain Tissue 97%

Experimental Workflow
The overall experimental workflow for the determination of Felbamate in brain tissue is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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